Cas no 58394-64-2 (Benzyl 2-Ethylhexyl Adipate)

• Product Name: Benzyl 2-Ethylhexyl Adipate
• CAS No: 58394-64-2
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 372352
• PubChem ID: 94037
• Update Time: 2025-04-19

Benzyl 2-Ethylhexyl Adipate Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,1-(2-ethylhexyl) 6-(phenylmethyl) ester
• Benzyl 2-Ethylhexyl Adipate
• 1-O-benzyl 6-O-(2-ethylhexyl) hexanedioate
• benzyl 2-ethylhexyl hexanedioate
• Hexanedioic acid, 2-ethylhexyl phenylmethyl ester
• 58394-64-2
• Hexanedioic Acid 2-Ethylhexyl Phenylmethyl Ester
• A36J18786W
• DTXSID1047528
• Tox21_300324
• CAS-58394-64-2
• NCGC00254239-01
• NCGC00247991-01
• SCHEMBL3683407
• UNII-A36J18786W
• NS00022424
• CHEMBL3187419
• DTXCID9027528
• BENZYLOCTYL ADIPATE
• EINECS 261-234-9
• Hexanedioic acid, 1-(2-ethylhexyl) 6-(phenylmethyl) ester

• Inchi： 1S/C21H32O4/c1-3-5-11-18(4-2)16-24-20(22)14-9-10-15-21(23)25-17-19-12-7-6-8-13-19/h6-8,12-13,18H,3-5,9-11,14-17H2,1-2H3
• InChI Key： OOUQSWGHJPCRLI-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)OCC1C=CC=CC=1)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 348.23016
• Monoisotopic Mass: 348.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: NA
• Density: 1.012
• Boiling Point: 430°Cat760mmHg
• Flash Point: 203.8°C
• Refractive Index: 1.49
• PSA: 52.6

Benzyl 2-Ethylhexyl Adipate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃